{2-[(4-acetylphenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid

• IUPAC Name: 2-[2-[(4-acetylphenoxy)methyl]benzimidazol-1-yl]acetic acid
• InChI: InChI=1S/C18H16N2O4/c1-12(21)13-6-8-14(9-7-13)24-11-17-19-15-4-2-3-5-16(15)20(17)10-18(22)23/h2-9H,10-11H2,1H3,(H,22,23)
• InChI Key: JEFVCYRSHFWKQV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2CC(=O)O
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

“{2-[(4-acetylphenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid” is a chemical compound used for proteomics research. It has a molecular formula of C18H16N2O4 and a molecular weight of 324.33.

Molecular Structure Analysis

The molecular structure of “{2-[(4-acetylphenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid” is defined by its molecular formula, C18H16N2O4. Unfortunately, the specific structural details or a diagram of the molecule were not found in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of “{2-[(4-acetylphenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid” are not fully detailed in the search results. It is known that it has a molecular weight of 324.33.

Scientific Research Applications

• Antitubercular and Antimicrobial Activities :

  • Benzimidazole acetic acid derivatives, including those related to {2-[(4-acetylphenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid, have been synthesized and shown to exhibit promising antitubercular and antimicrobial activities (Maste, Jeyarani, Kalekar, & Bhat, 2011).

• Applications in Fluorescence and Coordination Chemistry :

  • Research has been conducted on rhenium tricarbonyl core complexes with benzimidazole derivatives for potential fluorescence applications (Wei, Babich, Ouellette, & Zubieta, 2006).

• Anticancer Evaluation :

  • Benzimidazole derivatives have been synthesized and evaluated for their potential anticancer properties. Some compounds in this class demonstrated moderate activity against certain cancer cell lines (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

• Antioxidant Properties :

  • Novel benzimidazole derivatives have been tested for antioxidant properties, with some showing significant scavenging activities (Kuş, Ayhan-Kılcıgil, Ozbey, Kaynak, Kaya, Çoban, & Can‐Eke, 2008).

• Synthesis of Novel Compounds for Various Applications :

  • A series of new benzimidazole derivatives have been synthesized and tested for various biological activities, including as potential anticancer agents (Nofal, Soliman, El-Karim, El-Zahar, Srour, Sethumadhavan, & Maher, 2014).

Mechanism of Action

The mechanism of action of “{2-[(4-acetylphenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid” is not specified in the search results. It is used in proteomics research, which suggests it may interact with proteins in some way.

Future Directions

The future directions of research involving “{2-[(4-acetylphenoxy)methyl]-1H-benzimidazol-1-yl}acetic acid” are not specified in the search results. Given its use in proteomics research, it may continue to be used in the study of proteins and their functions.